Cas no 418777-08-9 ((3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine)

• Product Name: (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine
• CAS No: 418777-08-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD01454610
• CID: 1085136
• PubChem ID: 2851283
• Update Time: 2025-07-17

(3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N-(3-methoxybenzyl)propan-2-amine
• (3-METHOXY-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
• 1-methoxy-N-[(3-methoxyphenyl)methyl]propan-2-amine
• Cambridge id 5542606
• [(3-methoxyphenyl)methyl](1-methoxypropan-2-yl)amine
• DTXSID20386035
• VS-06719
• EN300-32723
• BBL018634
• Oprea1_565214
• AKOS017124937
• Oprea1_360941
• STK193453
• 418777-08-9
• SB78685
• AKOS000230884
• HMS1554P22
• (3-methoxybenzyl)(2-methoxy-1-methylethyl)amine
• AB00088214-01
• CS-0276202
• TimTec1_007392
• 1-(methyloxy)-N-{[3-(methyloxy)phenyl]methyl}propan-2-amine
• AG-690/12619978
• (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine

• MDL： MFCD01454610
• Inchi： 1S/C12H19NO2/c1-10(9-14-2)13-8-11-5-4-6-12(7-11)15-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： RPSBMRKZOPGLSG-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.21060

Additional information on (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine

Research Briefing on 418777-08-9 and (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds such as 418777-08-9 and (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing synthesizes the latest findings on these molecules, focusing on their synthesis, biological activity, and potential clinical relevance.

The compound 418777-08-9, a structurally distinct molecule, has been investigated for its role in modulating specific biochemical pathways. Recent studies suggest its involvement in enzyme inhibition, particularly targeting kinases implicated in inflammatory and oncogenic processes. Concurrently, (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine, a secondary amine derivative, has been explored for its pharmacological properties, including its potential as a precursor in the synthesis of more complex bioactive molecules.

Methodologically, research on these compounds has employed a combination of in vitro and in silico approaches. High-throughput screening assays have been utilized to assess the binding affinity and selectivity of 418777-08-9 against various protein targets. For (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine, synthetic chemistry techniques have been optimized to enhance yield and purity, while molecular docking studies have provided insights into its interaction with biological receptors.

Preliminary results indicate that 418777-08-9 exhibits promising activity in preclinical models of autoimmune diseases, with a notable reduction in pro-inflammatory cytokine production. Similarly, (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine has demonstrated modulatory effects on neurotransmitter systems, suggesting potential applications in neurological disorders. However, further validation through in vivo studies is required to confirm these findings and assess safety profiles.

In conclusion, the ongoing research on 418777-08-9 and (3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine underscores their potential as valuable tools in drug discovery and development. While challenges such as bioavailability and off-target effects remain, the integration of computational and experimental approaches offers a pathway to optimize these compounds for therapeutic use. Future studies should focus on elucidating their mechanisms of action and exploring synergistic effects with existing treatments.